Cas no 66577-57-9 (1,3-heptadecanediol)

• Product Name: 1,3-heptadecanediol
• CAS No: 66577-57-9
• MF: C₁₇H₃₆O₂
• MW: 272.466546058655
• CID: 1718272
• PubChem ID: 90439881
• Update Time: 2025-09-27

1,3-heptadecanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-heptadecanediol
• Heptadecane-1,3-diol
• LogP
• G71892
• SCHEMBL16074935
• 66577-57-9

• Inchi： 1S/C17H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17(19)15-16-18/h17-19H,2-16H2,1H3
• InChI Key： FNELUTYSVHOFKT-UHFFFAOYSA-N
• SMILES： OC(CCO)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.27168
• Monoisotopic Mass: 272.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 15
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols